2-Amino-6-methyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylic acid 3-[1-(diphenylmethyl)az
2-Amino-6-methyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylic acid 3-[1-(diphenylmethyl)az
Brand Name:
Vulcanchem
CAS No.:
116573-93-4
VCID:
VC0055166
InChI:
InChI=1S/C33H34N4O6/c1-20(2)42-32(38)27-21(3)35-31(34)29(28(27)24-15-10-16-25(17-24)37(40)41)33(39)43-26-18-36(19-26)30(22-11-6-4-7-12-22)23-13-8-5-9-14-23/h4-17,20,26,28,30,39H,18-19H2,1-3H3,(H2,34,35)
SMILES:
CC1=C(C(C(=C([O-])OC2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4)C(=N)[NH2+]1)C5=CC(=CC=C5)[N+](=O)[O-])C(=O)OC(C)C
Molecular Formula:
C33H34N4O6
Molecular Weight:
582.657
2-Amino-6-methyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylic acid 3-[1-(diphenylmethyl)az
CAS No.: 116573-93-4
Main Products
VCID: VC0055166
Molecular Formula: C33H34N4O6
Molecular Weight: 582.657
| CAS No. | 116573-93-4 |
|---|---|
| Product Name | 2-Amino-6-methyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylic acid 3-[1-(diphenylmethyl)az |
| Molecular Formula | C33H34N4O6 |
| Molecular Weight | 582.657 |
| IUPAC Name | (1-benzhydrylazetidin-3-yl)oxy-[2-imino-6-methyl-4-(3-nitrophenyl)-5-propan-2-yloxycarbonyl-1,4-dihydropyridin-1-ium-3-ylidene]methanolate |
| Standard InChI | InChI=1S/C33H34N4O6/c1-20(2)42-32(38)27-21(3)35-31(34)29(28(27)24-15-10-16-25(17-24)37(40)41)33(39)43-26-18-36(19-26)30(22-11-6-4-7-12-22)23-13-8-5-9-14-23/h4-17,20,26,28,30,39H,18-19H2,1-3H3,(H2,34,35) |
| Standard InChIKey | PBQAAWLLAFMZRU-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C([O-])OC2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4)C(=N)[NH2+]1)C5=CC(=CC=C5)[N+](=O)[O-])C(=O)OC(C)C |
| Last Modified | Aug 20 2021 |
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